1-Ethylaziridine

• CAS RN: 1072-45-3
• Molecular Formula: C4H9N
• Molecular Weight: 71.12 g/mol
• IUPAC Name: 1-ethylaziridine
• InChI: InChI=1S/C4H9N/c1-2-5-3-4-5/h2-4H2,1H3
• InChI Key: UJGVUACWGCQEAO-UHFFFAOYSA-N
• SMILES: CCN1CC1
• synonyms: 1-Ethylaziridine

Description

1-Ethylaziridine is a cyclic organic compound that contains a three-membered ring with two carbon atoms and one nitrogen atom. It is a versatile molecule that has a wide range of applications in scientific research. The compound has been extensively studied due to its unique chemical properties, including its ability to react with a wide range of nucleophiles, making it an important building block in the synthesis of various organic molecules.

Mechanism Of Action

The mechanism of action of 1-Ethylaziridine is based on its ability to react with various nucleophiles, including amines, alcohols, and thiols. The reaction proceeds through a ring-opening mechanism, resulting in the formation of a new carbon-nitrogen bond. The compound has also been shown to undergo ring-cleavage reactions under certain conditions, resulting in the formation of various products.

Biochemical And Physiological Effects

The biochemical and physiological effects of 1-Ethylaziridine have not been extensively studied. However, the compound has been shown to be relatively stable under physiological conditions, suggesting that it may have potential applications in drug delivery systems.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-Ethylaziridine in lab experiments is its versatility. The compound can be easily synthesized and used as a building block in the synthesis of various organic molecules. However, one of the main limitations of using this compound is its reactivity, which can make it difficult to handle in certain situations.

Future Directions

There are several future directions for the use of 1-Ethylaziridine in scientific research. One potential application is in the synthesis of new pharmaceuticals and agrochemicals. The compound could also be used as a reactive intermediate in the synthesis of new materials, including polymers and other advanced materials. In addition, the compound could be used in drug delivery systems due to its stability under physiological conditions.
Conclusion:
In conclusion, 1-Ethylaziridine is a versatile compound that has a wide range of applications in scientific research. The compound can be easily synthesized and used as a building block in the synthesis of various organic molecules. Its unique chemical properties make it an important intermediate in the synthesis of new materials and pharmaceuticals. However, its reactivity can make it difficult to handle in certain situations. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of 1-Ethylaziridine involves the reaction of ethyleneimine with ethyl bromide in the presence of a strong base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-Ethylaziridine as the main product. The synthesis of this compound is relatively easy and can be carried out on a large scale.

Scientific Research Applications

1-Ethylaziridine has been extensively used in scientific research due to its unique chemical properties. The compound has been used as a building block in the synthesis of various organic molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. It has also been used as a reactive intermediate in the synthesis of polymers and other materials.